Cas no 18522-95-7 (ethyl (methylcarbamoyl)formate)

Ethyl (methylcarbamoyl)formate is a versatile carbamate ester with applications in organic synthesis and pharmaceutical intermediates. Its key advantages include its role as a reactive building block for constructing carbamate and urea derivatives, owing to the presence of both ester and carbamoyl functional groups. The compound exhibits good solubility in common organic solvents, facilitating its use in diverse reaction conditions. Its stability under controlled conditions ensures reliable handling and storage. Ethyl (methylcarbamoyl)formate is particularly valued for its efficiency in introducing the methylcarbamoyl moiety into target molecules, making it useful in the development of agrochemicals and bioactive compounds. Proper safety protocols should be observed due to its reactivity.
ethyl (methylcarbamoyl)formate structure
18522-95-7 structure
Product Name:ethyl (methylcarbamoyl)formate
CAS No:18522-95-7
MF:C5H9NO3
MW:131.129861593246
MDL:MFCD02859930
CID:2663171
PubChem ID:3413434
Update Time:2025-06-07

ethyl (methylcarbamoyl)formate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(Methylamino)-2-Oxoacetate
    • Ethyl (methylcarbamoyl)formate
    • ethyl N-methyloxamate
    • ethyl (methylamino)(oxo)acetate
    • N-Methyloxamidic acid ethyl ester
    • SY123697
    • oxalic acid monomethylamide monoethyl ester
    • AKOS003593775
    • W11374
    • 18522-95-7
    • AS-54943
    • MFCD02859930
    • CS-0036984
    • SCHEMBL259628
    • ethyl2-(methylamino)-2-oxoacetate
    • GVQZKKPQRSZDPW-UHFFFAOYSA-N
    • F2189-0426
    • EN300-204707
    • TAA52295
    • 898-080-2
    • ML778R4F58
    • Acetic acid, 2-(methylamino)-2-oxo-, ethyl ester
    • Oxamic acid, methyl-, ethyl ester
    • ethyl (methylcarbamoyl)formate
    • MDL: MFCD02859930
    • Inchi: 1S/C5H9NO3/c1-3-9-5(8)4(7)6-2/h3H2,1-2H3,(H,6,7)
    • InChI Key: GVQZKKPQRSZDPW-UHFFFAOYSA-N
    • SMILES: O(C(C(NC)=O)=O)CC

Computed Properties

  • Exact Mass: 131.058243149 g/mol
  • Monoisotopic Mass: 131.058243149 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 55.4
  • Molecular Weight: 131.13

ethyl (methylcarbamoyl)formate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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TRC
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$ 52.00 2023-09-08
TRC
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$ 75.00 2023-09-08
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Enamine
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Enamine
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